N-2-adamantyl-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-(2-adamantyl)-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C18H22ClNO2/c19-15-1-3-16(4-2-15)22-10-17(21)20-18-13-6-11-5-12(8-13)9-14(18)7-11/h1-4,11-14,18H,5-10H2,(H,20,21)
• InChI Key: WXSZFZTVRFKYBA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol

Description

N-2-adamantyl-2-(4-chlorophenoxy)acetamide, also known as ACPD or N-Acetyl-2-Adamantyl-2-(4-Chlorophenoxy)Acetamide, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ACPD belongs to the class of adamantane derivatives and has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of N-2-adamantyl-2-(4-chlorophenoxy)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of ionotropic glutamate receptors, specifically the metabotropic glutamate receptor 5 (mGluR5). N-2-adamantyl-2-(4-chlorophenoxy)acetamide is an agonist of mGluR5, which is involved in the regulation of synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
N-2-adamantyl-2-(4-chlorophenoxy)acetamide has been shown to modulate the release of neurotransmitters such as glutamate, GABA, and dopamine in the brain. It has also been reported to reduce the expression of pro-inflammatory cytokines like TNF-alpha and IL-1beta. N-2-adamantyl-2-(4-chlorophenoxy)acetamide has been found to have a neuroprotective effect in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-2-adamantyl-2-(4-chlorophenoxy)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other pharmacological agents. However, one of the limitations of N-2-adamantyl-2-(4-chlorophenoxy)acetamide is its poor water solubility, which can make it difficult to administer in vivo.

Future Directions

N-2-adamantyl-2-(4-chlorophenoxy)acetamide has shown promising results in preclinical studies, and there is a need for further research to explore its potential therapeutic applications. Some of the future directions for research on N-2-adamantyl-2-(4-chlorophenoxy)acetamide include:
1. Investigating the efficacy of N-2-adamantyl-2-(4-chlorophenoxy)acetamide in animal models of chronic pain and inflammation.
2. Studying the effects of N-2-adamantyl-2-(4-chlorophenoxy)acetamide on synaptic plasticity and learning and memory in animal models.
3. Examining the potential of N-2-adamantyl-2-(4-chlorophenoxy)acetamide as a neuroprotective agent in animal models of neurodegenerative diseases.
4. Developing new formulations of N-2-adamantyl-2-(4-chlorophenoxy)acetamide with improved solubility and bioavailability.
5. Conducting clinical trials to evaluate the safety and efficacy of N-2-adamantyl-2-(4-chlorophenoxy)acetamide in humans.
Conclusion:
In conclusion, N-2-adamantyl-2-(4-chlorophenoxy)acetamide is a promising pharmacological agent with potential therapeutic applications. It exhibits anti-inflammatory, analgesic, anticonvulsant, and anxiolytic effects in animal models. N-2-adamantyl-2-(4-chlorophenoxy)acetamide modulates the activity of mGluR5 and has been found to have neuroprotective effects. Further research is needed to explore the potential of N-2-adamantyl-2-(4-chlorophenoxy)acetamide as a therapeutic agent and to develop new formulations with improved solubility and bioavailability.

Synthesis Methods

N-2-adamantyl-2-(4-chlorophenoxy)acetamide can be synthesized by reacting 2-(4-chlorophenoxy)acetic acid with 2-adamantanamine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N-2-adamantyl-2-(4-chlorophenoxy)acetamide as a white crystalline solid with a melting point of 145-146°C.

Scientific Research Applications

N-2-adamantyl-2-(4-chlorophenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. N-2-adamantyl-2-(4-chlorophenoxy)acetamide has also been shown to have anticonvulsant properties in animal models of epilepsy. Moreover, N-2-adamantyl-2-(4-chlorophenoxy)acetamide has been reported to have anxiolytic effects in animal models of anxiety.